tert-butyl N-{3-[(3-bromophenyl)amino]propyl}carbamate

• IUPAC Name: tert-butyl N-[3-(3-bromoanilino)propyl]carbamate
• InChI: InChI=1S/C14H21BrN2O2/c1-14(2,3)19-13(18)17-9-5-8-16-12-7-4-6-11(15)10-12/h4,6-7,10,16H,5,8-9H2,1-3H3,(H,17,18)
• InChI Key: BEGXCOZYOILGDR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCCNC1=CC(=CC=C1)Br
• Molecular Formula: C14H21BrN2O2
• Molecular Weight: 329.23 g/mol

Description

“tert-butyl N-{3-[(3-bromophenyl)amino]propyl}carbamate” is also known as “3-(Boc-amino)propyl bromide” or "tert-Butyl N-(3-bromopropyl)carbamate". It is a protected amine and is used in the synthesis of various compounds.

Synthesis Analysis

The compound can be used as an alkylating reagent for the synthesis of various compounds. For instance, it can be used in the synthesis of benzydamine analogs to be used as activators for soluble guanylate cyclase. It can also be used for the post-polymerization quaternization of polymers to synthesize functional cationic polymers and antimicrobial agents.

Molecular Structure Analysis

The linear formula of the compound is Br(CH2)3NHCO2C(CH3)3. The compound has a molecular weight of 238.12.

Chemical Reactions Analysis

As an alkylating reagent, “tert-butyl N-{3-[(3-bromophenyl)amino]propyl}carbamate” can be used in various chemical reactions. It can be used to synthesize benzydamine analogs, which can act as activators for soluble guanylate cyclase. It can also be used for the post-polymerization quaternization of polymers, leading to the synthesis of functional cationic polymers and antimicrobial agents.

Physical And Chemical Properties Analysis

The compound is a white low melting solid. More specific physical and chemical properties may depend on the specific conditions and may not be readily available.

Scientific Research Applications

I have conducted a search for the scientific research applications of “tert-butyl N-{3-[(3-bromophenyl)amino]propyl}carbamate”, but unfortunately, the information available is limited and does not provide a detailed analysis of unique applications as you requested. .

Mechanism of Action

Target of Action

It is known to be used in the synthesis ofN-substituted chromenotriazolopyrimidine , a human murine double minute 2 (MDM2) inhibitor . MDM2 is a key regulator of the tumor suppressor protein p53, and its inhibition can lead to the activation of p53, resulting in cell cycle arrest and apoptosis .

Mode of Action

It is known that the compound can protect amines from piperidine derivatives, which can be further used for the synthesis of sulfonamide series . This suggests that the compound may interact with its targets through a mechanism involving the protection of amines.

Biochemical Pathways

Given its role in the synthesis of mdm2 inhibitors, it can be inferred that the compound may influence the p53 pathway, which plays a crucial role in cell cycle regulation and apoptosis .

Pharmacokinetics

The compound is known to be a solid at room temperature , which may influence its absorption and distribution characteristics

Result of Action

Given its role in the synthesis of mdm2 inhibitors, it can be inferred that the compound may contribute to the activation of p53, leading to cell cycle arrest and apoptosis .

Action Environment

It is known that the compound is stable under normal temperatures and pressures

Future Directions

The compound’s potential for future applications largely depends on ongoing research and development efforts. Given its role as an alkylating reagent and its use in the synthesis of various compounds, it may find applications in the development of new pharmaceuticals, polymers, and other chemical products.